Cas no 1803973-84-3 (2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine
• CAS No: 1803973-84-3
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4932160
• Update Time: 2025-08-03

2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-4-1-3(2-12)6(14-5(4)13)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
• InChI Key： OYTVUPMQVXCJAK-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=C(C(=C1)CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine

Research Brief on 2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine (CAS: 1803973-84-3)

2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine (CAS: 1803973-84-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and chloro substituents, has shown promising potential in the development of novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and applications in drug discovery, particularly in targeting specific enzymatic pathways and receptor interactions.

The synthesis of 2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine involves multi-step chemical processes, including halogenation and amination reactions, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structural integrity. Researchers have also explored its reactivity and stability under various conditions, which are critical for its potential use in pharmaceutical formulations.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that this compound exhibits notable inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, it has been shown to modulate the activity of kinases and G-protein-coupled receptors (GPCRs), making it a candidate for further investigation in drug development. Its trifluoromethoxy group, in particular, enhances its binding affinity and metabolic stability, which are desirable properties for lead compounds.

One of the most significant findings from recent research is the compound's potential application in treating central nervous system (CNS) disorders. Preliminary data suggest that it can cross the blood-brain barrier (BBB) and exert neuroprotective effects, which could be leveraged in the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease. However, further pharmacokinetic and toxicological studies are required to validate these findings and assess its safety profile.

In conclusion, 2-Amino-5-(aminomethyl)-3-chloro-6-(trifluoromethoxy)pyridine represents a promising scaffold for medicinal chemistry. Its unique chemical properties and biological activities warrant continued exploration, particularly in the context of targeted drug design and therapeutic applications. Future research should focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its efficacy in preclinical models to pave the way for clinical development.